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Compound of Interest

Compound Name: 3-Bromo-4-tert-butylbenzoic acid

Cat. No.: B189012

This technical guide provides a comprehensive overview of 3-Bromo-4-tert-butylbenzoic
acid, a key chemical intermediate. It is intended for researchers, scientists, and professionals
in the field of drug development and chemical synthesis. This document outlines the
compound's fundamental properties, a detailed synthesis protocol, and its structural
characteristics, offering valuable insights for its application in research and development.

IUPAC Name and Chemical Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 3-
Bromo-4-(tert-butyl)benzoic acid.[1] Its structure consists of a benzoic acid core substituted
with a bromine atom at the 3-position and a tert-butyl group at the 4-position. This substitution
pattern imparts specific chemical properties and reactivity to the molecule.

Structural Identifiers:

CAS Number: 38473-89-1

Molecular Formula: C11H13BrO2[1]

SMILES: CC(C)(C)clccc(ceclBr)C(=0)0[1]

InChl: INChl=1S/C11H13BrO2/c1-11(2,3)8-5-4-7(10(13)14)6-9(8)12/h4-6H,1-3H3,(H,13,14)
[1]
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Physicochemical Properties

The properties of 3-Bromo-4-tert-butylbenzoic acid are summarized in the table below.
These characteristics are crucial for its handling, storage, and application in various chemical

reactions.
Property Value Source
Molecular Weight 257.12 g/mol [2]
Appearance White to off-white crystalline o
solid
Melting Point 176.5 °C [3]
Boiling Point (Predicted) 327.7+£35.0°C [3]
Density (Predicted) 1.391 + 0.06 g/cm?3 [3]
pKa (Predicted) 4.01+£0.10 [3]

Soluble in organic solvents
Solubility (e.g., DMSO); limited solubility
in water.[1][4]

Experimental Protocol: Synthesis of 3-Bromo-4-tert-
butylbenzoic Acid

This section details a common laboratory-scale synthesis of 3-Bromo-4-tert-butylbenzoic
acid from 4-tert-butylbenzoic acid.

Materials:

4-tert-butylbenzoic acid

Acetic acid

Nitric acid

Bromine
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¢ Silver nitrate

o Water

Procedure:

In a suitable reaction vessel, dissolve 4-tert-butylbenzoic acid (500 mg, 2.8 mmol) in acetic
acid (11 mL) with rapid stirring.[5]

e To this solution, add nitric acid (1.7 mL) and bromine (114 yL, 5.9 mmol).[5]

e Slowly add a solution of silver nitrate (1.01 g, 5.9 mmol) in water (5 mL) to the reaction
mixture. The formation of a thick yellow precipitate will be observed.[5]

e Add an additional 2 mL of acetic acid to the mixture and heat at reflux for 1 hour.[5]
« Filter the hot solution to remove any solids.[5]

o Add water to the filtrate until a white solid precipitates.[5]

o Collect the solid by filtration and air dry.[5]

o Recrystallize the crude product from acetic acid to yield pure 3-bromo-4-tert-butyl-benzoic
acid as a white solid.[5]

Yield: Approximately 36% (263 mg).[5]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3-Bromo-4-tert-
butylbenzoic acid.
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Synthesis of 3-Bromo-4-tert-butylbenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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